Cas no 28804-46-8 (5,11-Dichlorotricyclo8.2.2.24,7-hexadeca-4,6,10,12,13,15-hexaene)

• Product Name: 5,11-Dichlorotricyclo8.2.2.24,7-hexadeca-4,6,10,12,13,15-hexaene
• CAS No: 28804-46-8
• MF: C₁₆H₁₄Cl₂
• MW: 277.188362598419
• MDL: MFCD00447063
• CID: 53375
• PubChem ID: 22908568
• Update Time: 2025-07-15

5,11-Dichlorotricyclo8.2.2.24,7-hexadeca-4,6,10,12,13,15-hexaene Chemical and Physical Properties

Names and Identifiers

• Dichloro-(2,2)-Paracyclophane
• Dichloro-[2,2]-paracyclophane
• Dichloro[2,2]paracyclophane 5,11-Dichlorotricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene
• 5,11-Dichlorotricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene
• 6,12-Dichlorobis(p-xylylene)
• Dichlorodi-p-xylylene
• Dichloro[2,2]paracyclophane
• PARYLENE C
• 5,11-Dichlorotricyclo[8.2.2.24,7]-hexadeca-4,6,10,12,13,15-hexaene
• X4893
• 5,11-Dichlorotricyclo8.2.2.24,7-hexadeca-4,6,10,12,13,15-hexaene
• SB66736
• 2,8-Dichlorotricyclo[8.2.2.2~4,7~]hexadeca-1(12),4,6,10,13,15-hexaene
• 136002-57-8
• SCHEMBL8721305
• MFCD01677987
• AKOS025311000
• 28804-46-8
• FT-0660599
• DTXSID201020550
• Tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene, dichloro-
• SY074706
• A876618
• 2,8-dichlorotricyclo[8.2.2.24,7]hexadeca-1(13),4,6,10(14),11,15-hexaene
• 2,8-Dichloro-tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene
• VRBFTYUMFJWSJY-UHFFFAOYSA-N
• 2,8-DICHLOROTRICYCLO[8.2.2.2?,?]HEXADECA-1(12),4,6,10,13,15-HEXAENE

• MDL： MFCD00447063
• Inchi： 1S/C16H14Cl2/c17-15-9-11-1-5-13(6-2-11)16(18)10-12-3-7-14(15)8-4-12/h1-8,15-16H,9-10H2
• InChI Key： VRBFTYUMFJWSJY-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(=CC=2)CC(C2C=CC(=CC=2)C1)Cl

Computed Properties

• Exact Mass: 276.04700
• Monoisotopic Mass: 276.0472558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.229
• Melting Point: 165-167ºC
• Boiling Point: 390°C at 760 mmHg
• Flash Point: 181.5°C
• Refractive Index: 1.602
• PSA: 0.00000
• LogP: 5.04520

5,11-Dichlorotricyclo8.2.2.24,7-hexadeca-4,6,10,12,13,15-hexaene Security Information

• Safety Instruction： 24/25

Additional information on 5,11-Dichlorotricyclo8.2.2.24,7-hexadeca-4,6,10,12,13,15-hexaene

Introduction to 5,11-Dichlorotricyclo[8.2.2.2^4,7]hexadeca-4,6,10,12,13,15-hexaene (CAS No. 28804-46-8)

5,11-Dichlorotricyclo[8.2.2.2^4,7]hexadeca-4,6,10,12,13,15-hexaene (CAS No. 28804-46-8) is a complex organic compound with a unique tricyclic structure and multiple double bonds. This compound has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in various research areas. The intricate molecular framework of this compound offers a rich platform for studying chemical reactivity and biological activity.

The molecular formula of 5,11-Dichlorotricyclo[8.2.2.2^4,7]hexadeca-4,6,10,12,13,15-hexaene is C₁₆H₁₆Cl₂, and its molecular weight is approximately 293.2 g/mol. The presence of dichloro substituents and multiple conjugated double bonds makes this compound highly reactive and versatile in terms of chemical transformations. These features have led to its exploration in the synthesis of novel materials and pharmaceuticals.

In recent years, the study of 5,11-Dichlorotricyclo[8.2.2.2^4,7]hexadeca-4,6,10,12,13,15-hexaene has been enriched by advancements in computational chemistry and spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the detailed structure and conformational dynamics of this compound. These techniques have provided valuable insights into the electronic properties and stability of the molecule under various conditions.

The potential applications of 5,11-Dichlorotricyclo[8.2.2.2^4,7]hexadeca-4,6,10,12,13,15-hexaene in medicinal chemistry are particularly noteworthy. Research has shown that compounds with similar tricyclic structures exhibit a range of biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant cytotoxic activity against various cancer cell lines.

Beyond its biological applications, 5,11-Dichlorotricyclo[8.2.2.2^4,7]hexadeca-4,6,10,12,13,15-hexaene has also been explored for its potential use in materials science. The unique electronic properties of this compound make it a promising candidate for the development of organic semiconductors and photovoltaic materials. Researchers at the University of California have synthesized derivatives of this compound that exhibit enhanced charge transport properties and improved photostability.

The synthesis of 5,11-Dichlorotricyclo[8.2.2.2^4,7]hexadeca-4,6,10,12,13,15-hexaene typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity levels. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these synthetic routes. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to introduce functional groups at specific positions on the tricyclic framework.

In conclusion, 5,11-Dichlorotricyclo[8.2.2.2^4,7]hexadeca-4,6,10,12,13,15-hexaene (CAS No. 28804-46-8) is a fascinating compound with a wide range of potential applications in both academic research and industrial settings. Its unique structural features and reactivity make it an important subject for further investigation in areas such as medicinal chemistry and materials science.